Cas no 898769-10-3 ( )

  structure
  structure
Product Name: 
CAS No:898769-10-3
MF:C16H14ClFO
MW:276.733167171478
CID:994161
PubChem ID:24725748
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-4-fluorophenyl)-3-(4-methylphenyl)propan-1-one
    • 2'-Chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
    • MFCD07699633
    • AKOS016021463
    • DTXSID60644141
    • 898769-10-3
    • 1-(2-Chloro-4-fluorophenyl)-3-(4-methylphenyl)-1-propanone
    •  
    • MDL： MFCD07699633
    • Inchi： 1S/C16H14ClFO/c1-11-2-4-12(5-3-11)6-9-16(19)14-8-7-13(18)10-15(14)17/h2-5,7-8,10H,6,9H2,1H3
    • InChI Key： NILUSXMMRJECEP-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C(CCC1C=CC(C)=CC=1)=O)F

Computed Properties

  • Exact Mass: 276.0717209g/mol
  • Monoisotopic Mass: 276.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205759-1g
2'-chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
1g
 ￡540.00 2022-03-01
Fluorochem
205759-2g
2'-chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
205759-5g
2'-chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
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 ￡2025.00 2022-03-01
A2B Chem LLC
AD08139-1g
2'-Chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AD08139-2g
2'-Chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AD08139-5g
2'-Chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782599-1g
2'-Chloro-4'-fluoro-3-(4-methylphenyl)propiophenone
 898769-10-3 98%
1g
 ￥25245.00 2024-04-26

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